Cas no 900007-15-0 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzamide)

• Product name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzamide
• CAS No: 900007-15-0
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5493531
• PubChem ID: 18583933

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2764-0058
• VU0497168-1
• AKOS024678689
• N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-3,4-dimethylbenzamide
• N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide
• 900007-15-0
• SR-01000916115
• SR-01000916115-1
• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-3,4-dimethylbenzamide
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzamide

• Inchi： 1S/C17H23NO3/c1-12-5-6-14(9-13(12)2)16(19)18-10-15-11-20-17(21-15)7-3-4-8-17/h5-6,9,15H,3-4,7-8,10-11H2,1-2H3,(H,18,19)
• InChI Key： ZHBXRGPNFGVJQL-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(C)=C(C)C=2)=O)COC21CCCC2

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide (CAS No. 900007-15-0)

N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide, identified by its CAS No. 900007-15-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of spirocyclic amides, which are known for their unique structural properties and potential applications in drug discovery. The presence of a 1,4-dioxaspiro[4.4]nonane moiety and a 3,4-dimethylbenzamide group makes it a promising candidate for modulating biological activity.

Recent studies highlight the growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds, a trend that aligns with the rising demand for sustainable chemistry and green synthesis. Researchers are particularly intrigued by the compound's potential as a bioactive intermediate in the development of novel therapeutics. Its structural complexity and versatility make it a subject of exploration in medicinal chemistry and material science.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide?" The compound can be synthesized through multi-step organic reactions, including condensation, cyclization, and amide coupling. Its spirocyclic core is often constructed using ketone or aldehyde precursors, followed by functionalization with the 3,4-dimethylbenzoyl group. These methods are optimized for high yield and purity, catering to industrial and academic needs.

In the context of drug discovery, CAS No. 900007-15-0 has been investigated for its potential role in targeting enzyme inhibitors and receptor modulators. The 3,4-dimethylbenzamide fragment is particularly noteworthy, as it is a common pharmacophore in central nervous system (CNS) drugs. This has led to speculation about its utility in treating neurological disorders, a hot topic in precision medicine.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and lipophilicity. These factors are critical for formulation development and drug delivery systems. Researchers often query: "How does the spirocyclic structure influence the bioavailability of N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide?" Preliminary data suggest that the rigid spiro framework may enhance metabolic stability, a desirable trait for oral drug candidates.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 900007-15-0 is driven by the need for scalable and cost-effective synthesis. Companies specializing in custom synthesis and contract research are actively exploring its commercial potential. The compound's patent landscape and regulatory status are also frequently discussed, reflecting its relevance in intellectual property strategies.

Environmental and safety considerations are paramount in modern chemistry. While N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide is not classified as hazardous, its handling requires adherence to good laboratory practices (GLP). Questions like "What are the storage conditions for this compound?" are common among laboratory personnel. Proper storage in anhydrous environments and light-sensitive containers is recommended to maintain its integrity.

In summary, N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzamide (CAS No. 900007-15-0) represents a fascinating intersection of structural innovation and practical application. Its role in drug development, material science, and industrial chemistry underscores its multidisciplinary appeal. As research progresses, this compound is poised to contribute to advancements in life sciences and technology.